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Introduction

Mectizan, the brand name for ivermectin, is a potent anti-parasitic agent widely used in both
veterinary and human medicine. In pre-clinical research, the rat is a commonly used model to
study its efficacy, pharmacokinetics, and safety. Oral gavage is a standard and reliable method
for administering precise doses of Mectizan directly into the stomach of rats, ensuring accurate
and reproducible results. This document provides a detailed standard operating procedure
(SOP) for the preparation and oral administration of Mectizan in rats, along with relevant
guantitative data and a schematic of its primary mechanism of action.

Quantitative Data

The following tables summarize key quantitative data for ivermectin in rats, compiled from
various toxicological and pharmacokinetic studies.

Table 1: Acute Toxicity of Oral Ivermectin in Rats
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Parameter Value Species/Strain Reference
Oral LD50 (Adult) 42.8 - 52.8 mg/kg Rat (male and female)  [1]
Oral LD50 (Neonatal) 2.3 mg/kg Rat (neonate) N/A

Table 2: Pharmacokinetic Parameters of Oral Ivermectin in Rats
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Note: Pharmacokinetic parameters of ivermectin can be highly variable depending on the
formulation, vehicle, and specific experimental conditions.

Experimental Protocols

This section outlines the detailed methodology for the preparation and oral gavage of Mectizan
in rats.

Materials and Equipment

e Mectizan (lvermectin) powder
e Vehicle (e.g., Sesame oil, 0.5% Carboxymethylcellulose (CMC) in sterile water)
o Analytical balance

o Mortar and pestle (if starting with tablets)
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e Spatula

o Glass beaker or conical tube

o Magnetic stirrer and stir bar or vortex mixer

o Appropriately sized syringes (1-3 mL)

o Stainless steel or flexible plastic gavage needles (16-18 gauge for adult rats)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Preparation of Mectizan Suspension

o Calculate the required amount of Mectizan and vehicle. The calculation should be based on
the desired dose (e.g., mg/kg), the concentration of the final suspension (mg/mL), and the
number and weight of the rats to be dosed.

» Weigh the Mectizan powder accurately using an analytical balance.

e Prepare the vehicle. For a 0.5% CMC solution, slowly add 0.5 g of CMC powder to 100 mL of
sterile water while stirring continuously until fully dissolved.

o Create the suspension.

o If using Mectizan powder, gradually add the powder to the vehicle while continuously
stirring or vortexing to ensure a uniform suspension.

o If using tablets, crush them into a fine powder using a mortar and pestle before adding to
the vehicle.

o Ensure homogeneity. Continue stirring or vortexing the suspension until no clumps are
visible. Maintain gentle stirring during the dosing procedure to prevent settling of the drug.

Oral Gavage Procedure

¢ Animal Handling and Restraint:
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o Weigh each rat accurately to determine the correct volume of suspension to be
administered.

o Gently but firmly restrain the rat. One common method is to hold the rat near the thoracic
region while supporting its lower body. The head should be gently immobilized to prevent
movement.[4]

e Gavage Needle Measurement:

o Measure the correct insertion depth by placing the gavage needle alongside the rat, with
the tip at the corner of the mouth and the end of the needle reaching the last rib. Mark this
length on the needle with a permanent marker or tape. This ensures the needle reaches
the stomach without causing injury.

e Administration:
o Draw the calculated volume of the Mectizan suspension into the syringe.

o With the rat securely restrained and its head tilted slightly upwards to straighten the
esophagus, gently insert the gavage needle into the diastema (the gap between the
incisors and molars).

o Advance the needle smoothly and gently over the tongue towards the pharynx. The rat
should swallow as the needle passes into the esophagus. Do not force the needle. If
resistance is met, withdraw the needle and re-attempt.

o Once the needle has reached the pre-measured depth, slowly depress the syringe plunger
to administer the suspension.

o After administration, gently and smoothly withdraw the gavage needle.
e Post-Administration Monitoring:

o Return the rat to its cage and monitor for any immediate signs of distress, such as difficulty
breathing, coughing, or fluid coming from the nose, for at least 15-30 minutes.

o Continue to monitor the animals according to the experimental protocol.
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Visualization
Experimental Workflow for Oral Gavage

The following diagram illustrates the sequential steps involved in the oral gavage procedure.
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Experimental Workflow for Oral Gavage of Mectizan in Rats
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Mechanism of Action of Ivermectin on Glutamate-Gated Chloride Channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Standard Operating Procedure for Oral Gavage of
Mectizan in Rats]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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